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Compound of Interest

Compound Name: TMP-NVOC-Halo

Cat. No.: B14760143

Get Quote

Executive Summary
TMP-NVOC-Halo (TNH) is a heterobifunctional chemical dimerizer used to induce the proximity

of two distinct protein populations: one fused to E. coli Dihydrofolate Reductase (eDHFR) and

the other to HaloTag. Unlike standard dimerizers, TNH contains a photocleavable 6-

nitroveratryloxycarbonyl (NVOC) linker.

Dark State: Induces stable dimerization of eDHFR-POI and HaloTag-POI.

Light State (365–405 nm): Irreversible cleavage of the linker, causing rapid dissociation of

the protein complex.

This guide addresses the critical question of cross-reactivity with endogenous mammalian

proteins—specifically the interaction between the Trimethoprim (TMP) moiety and endogenous

mammalian DHFR—and provides protocols to mitigate off-target effects.

Mechanism of Action
The utility of TMP-NVOC-Halo relies on a "Make-then-Break" logic. It allows researchers to

assemble a complex and then instantaneously disrupt it with light to study dissociation kinetics
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or downstream signaling loss.

Diagram: TMP-NVOC-Halo Signaling Pathway
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Figure 1: The TMP-NVOC-Halo system induces dimerization in the dark.[1] Upon UV

exposure, the NVOC linker cleaves, releasing the eDHFR-fusion protein while the Halo-tag

remains covalently modified with the chloroalkane remnant.

Cross-Reactivity Profile
The primary concern for researchers using TMP-based systems in mammalian cells is the

potential inhibition of endogenous Dihydrofolate Reductase (DHFR), an enzyme essential for

nucleotide synthesis.

A. TMP vs. Endogenous Mammalian DHFR
The Trimethoprim (TMP) moiety is an antibiotic designed to target bacterial DHFR.[2][3][4][5][6]

However, it possesses a finite affinity for mammalian DHFR.
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Parameter
E. coli DHFR
(Target)

Human DHFR (Off-
Target)

Selectivity Factor

Dissociation Constant

(

)

~1 nM > 1,000 nM (1–30 µM) > 1,000-fold

Binding Mode
High-affinity, Non-

covalent

Low-affinity,

Reversible
N/A

Physiological Impact Stable Tagging
Potential metabolic

inhibition at high [C]
Minimal at <1 µM

Expert Insight: While the selectivity window is wide (>1000x), overloading cells with TMP-
NVOC-Halo (>10 µM) can inhibit endogenous hDHFR, leading to thymidine starvation and cell

cycle arrest (S-phase).

Safe Window: 10 nM – 1 µM.

Risk Zone: > 10 µM.

B. HaloTag vs. Endogenous Dehalogenases
The HaloTag ligand is a chloroalkane derivative. Mammalian cells lack specific dehalogenases

that can rapidly react with this linker.

Cross-reactivity: Negligible.

Verdict: Highly orthogonal.

C. NVOC Linker Toxicity
The photocleavage of NVOC generates a nitroso-benzaldehyde byproduct.

Risk: Nitroso compounds are reactive and can form adducts with cellular thiols.

Mitigation: In single-cell microscopy, the total concentration of generated byproduct is usually

nanomolar (below toxicity thresholds). However, prolonged UV exposure can cause
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phototoxicity independent of the chemical probe.

Comparison with Alternatives
Choosing the right dimerization system depends on the required temporal direction (ON vs.

OFF) and orthogonality.

Feature TMP-NVOC-Halo
Rapamycin (FKBP-

FRB)

Optogenetics (e.g.,

Lov2)

Primary Action
Dimerize

Cleave
Dimerize (Irreversible)

Reversible (Light

ON/OFF)

Reversibility
One-way (Light

breaks it)

Slow (requires

competitor)
Fully Reversible

Endogenous Targets hDHFR (Low affinity) mTOR (High affinity)
None (Genetically

encoded)

Toxicity Risk Low (if <1 µM)
High (mTOR

inhibition)
None

Size of Tags
Medium (18 kDa + 33

kDa)

Small (12 kDa + 11

kDa)
Large (varies)

Best Use Case

"Cut-the-wire"

experiments; studying

dissociation kinetics.

Stable, long-term

recruitment.

Repeated ON/OFF

cycling.

Diagram: Decision Logic for Dimerizers
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Experimental Goal?
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Figure 2: Selection logic for dimerization systems based on experimental requirements for

reversibility and kinetics.

Validated Experimental Protocols
Protocol A: Synthesis & Handling

Storage: Store lyophilized powder at -20°C. Protect from light!

Stock Solution: Dissolve in anhydrous DMSO to 10 mM. Aliquot into single-use amber tubes

to prevent hydrolysis and accidental photocleavage.

Protocol B: Live-Cell Labeling (Self-Validating)
This protocol ensures minimal cross-reactivity with endogenous hDHFR.

Expression: Transfect cells with GeneA-eDHFR and GeneB-HaloTag. Wait 24 hours.

Labeling:
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Dilute TMP-NVOC-Halo stock to 100 nM in fresh media.

Control: Treat a separate well with 10 µM free TMP (competitor) + 100 nM TMP-NVOC-
Halo. If dimerization still occurs in the control, it is non-specific (failed validation).

Incubation: Incubate for 15–30 minutes at 37°C.

Note: Short incubation minimizes metabolic impact on hDHFR.

Wash: Wash 3x with warm media (phenol-red free preferred for imaging) to remove unbound

probe.

Imaging (Dark Phase): Confirm co-localization of GeneA and GeneB.

Protocol C: Photo-Cleavage Assay
Setup: Place cells on a live-cell microscope stage (37°C, 5% CO2).

Acquisition: Start time-lapse imaging (e.g., every 5 seconds).

Activation:

Apply a 405 nm laser pulse (or UV lamp) for 1–5 seconds.

Intensity: 10–50% power (system dependent).

Observation: Monitor the dissociation of GeneA from GeneB.

Quantification: Plot the ratio of fluorescence intensity at the recruitment site vs. cytosol

over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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